Cas no 2228982-48-5 (1-1-(aminomethyl)-2,2-difluorocyclopropylnaphthalen-2-ol)

• Product Name: 1-1-(aminomethyl)-2,2-difluorocyclopropylnaphthalen-2-ol
• CAS No: 2228982-48-5
• MF: C₁₄H₁₃F₂NO
• MW: 249.255930662155
• CID: 6000832
• PubChem ID: 165684121
• Update Time: 2025-07-09

1-1-(aminomethyl)-2,2-difluorocyclopropylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(aminomethyl)-2,2-difluorocyclopropylnaphthalen-2-ol
• EN300-1940952
• 2228982-48-5
• 1-[1-(aminomethyl)-2,2-difluorocyclopropyl]naphthalen-2-ol

• Inchi： 1S/C14H13F2NO/c15-14(16)7-13(14,8-17)12-10-4-2-1-3-9(10)5-6-11(12)18/h1-6,18H,7-8,17H2
• InChI Key： AEZGBJZRAHEEJU-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=C(C=CC2C=CC=CC1=2)O)CN)F

Computed Properties

• Exact Mass: 249.09652036g/mol
• Monoisotopic Mass: 249.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-1-(aminomethyl)-2,2-difluorocyclopropylnaphthalen-2-ol

1-1-(Aminomethyl)-2,2-Difluorocyclopropylnaphthalen-2-Ol: A Comprehensive Overview

The compound 1-1-(aminomethyl)-2,2-difluorocyclopropylnaphthalen-2-ol (CAS No. 2228982-48-5) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic chemistry and materials science have further highlighted its versatility and utility in modern research.

The molecular structure of 1-1-(aminomethyl)-2,2-difluorocyclopropylnaphthalen-2-ol is characterized by a naphthalene ring system fused with a cyclopropane moiety. The presence of an amino methyl group (-CH₂NH₂) and two fluorine atoms (-F) on the cyclopropane ring introduces unique electronic and steric properties. These features make the compound an interesting candidate for exploring novel chemical reactions and biological interactions.

Recent studies have focused on the synthesis of 1-1-(aminomethyl)-2,2-difluorocyclopropylnaphthalen-2-ol through various methodologies, including palladium-catalyzed coupling reactions and directed metallation strategies. These approaches have not only improved the efficiency of synthesis but also opened new avenues for functionalizing the molecule with additional groups, enhancing its applicability in drug discovery and materials science.

In terms of biological activity, 1-1-(aminomethyl)-2,2-difluorocyclopropylnaphthalen-2-ol has shown potential as a lead compound in the development of new pharmaceutical agents. Its ability to modulate specific biological pathways, such as kinase activity or receptor binding, has been explored in preclinical models. Additionally, the compound's fluorinated structure contributes to its stability and bioavailability, making it a promising candidate for further investigation in therapeutic applications.

From a materials science perspective, the unique electronic properties of 1-1-(aminomethyl)-2,2-difluorocyclopropylnaphthalen-2-ol have been leveraged in the design of advanced materials, including organic semiconductors and sensors. Researchers have demonstrated that the molecule's ability to undergo redox reactions can be exploited for creating high-performance electronic devices. This dual functionality underscores the compound's importance across multiple disciplines.

The synthesis of 1-1-(aminomethyl)-2,2-difluorocyclopropylnaphthalen-